Cas no 17018-81-4 (2-(aminomethyl)-8-Quinolinol)

• Product Name: 2-(aminomethyl)-8-Quinolinol
• CAS No: 17018-81-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1107514
• PubChem ID: 599967
• Update Time: 2025-04-20

2-(aminomethyl)-8-Quinolinol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-8-Quinolinol
• 2-(aminomethyl)quinolin-8-ol
• 2-Aminomethyl-8-chinolinol
• 2-aminomethyl-8-hydroxyquinoline
• 2-aminomethyl-quinolin-8-ol
• 8-hydroxy-2-quinilinemethylamine
• 8-hydroxy-2-quinolinemethylamine
• 8-Quinolinol, 2-(aminomethyl)-
• AC1LCDJI
• SureCN2522559
• 2-(Aminomethyl)quinoline-8-ol
• SCHEMBL2522559
• 2-(Aminomethyl)-8-quinolinol #
• AKOS006294058
• DTXSID60344856
• 17018-81-4
• DA-27907

• MDL： MFCD06213174
• Inchi： 1S/C10H10N2O/c11-6-8-5-4-7-2-1-3-9(13)10(7)12-8/h1-5,13H,6,11H2
• InChI Key： CKRNQNYGXBRTOB-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=C(CN)N=C21

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.14